Cas no 2418711-26-7 (methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate)

• Product Name: methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate
• CAS No: 2418711-26-7
• MF: C₁₆H₂₁IO₅
• MW: 420.239417791367
• CID: 5678727
• PubChem ID: 165774500
• Update Time: 2025-05-26

methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26628887
• methyl 3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-5-iodo-2-methylbenzoate
• 2418711-26-7
• methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate

• Inchi： 1S/C16H21IO5/c1-10-11(6-12(17)7-13(10)15(19)20-5)8-21-9-14(18)22-16(2,3)4/h6-7H,8-9H2,1-5H3
• InChI Key： SGOOHDPBOUMALU-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OC)C(C)=C(C=1)COCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 420.04337g/mol
• Monoisotopic Mass: 420.04337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.8Ų

Additional information on methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate

Methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate (CAS No. 2418711-26-7): An Overview

Methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate (CAS No. 2418711-26-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate is noteworthy for its functional groups and spatial arrangement. The compound consists of a benzene ring substituted with a methyl group at the 2-position and an iodo group at the 5-position. Additionally, the 3-position is occupied by a methoxy group linked to a tert-butoxyacetate moiety. This intricate structure imparts specific chemical and biological properties that make it an interesting target for further investigation.

One of the key aspects of methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate is its synthetic accessibility. Various synthetic routes have been developed to prepare this compound, each with its own advantages and challenges. One common approach involves the sequential functionalization of a substituted benzene ring followed by the introduction of the tert-butoxyacetate moiety. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses, contributing to the growing interest in this compound.

In terms of chemical properties, methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate exhibits notable solubility characteristics and stability under various conditions. Its solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-phase reactions and analytical techniques. The presence of the iodo group also provides a handle for further functionalization through iodine-mediated reactions, which can be useful in drug discovery and development.

The biological activity of methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate has been a focus of recent research. Studies have shown that this compound exhibits promising activity against certain types of cancer cells, particularly those resistant to conventional therapies. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis or programmed cell death. These findings have sparked interest in exploring this compound as a potential lead for anticancer drug development.

Beyond its potential as an anticancer agent, methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This anti-inflammatory activity could be beneficial in treating conditions such as rheumatoid arthritis and other inflammatory disorders.

The pharmacokinetic profile of methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate is another important aspect to consider in its potential therapeutic applications. Preclinical studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for ensuring effective delivery to target tissues. However, further research is needed to optimize these properties and enhance the compound's therapeutic index.

In conclusion, methyl 3-{2-(tert-butoxy)-2-oxoethoxymethyl}-5-iodo-2-methylbenzoate (CAS No. 2418711-26-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to elucidate its full potential and address any challenges associated with its use in clinical settings.